2-(piperidin-1-yl)-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone

Specification

• Molecular Formula: C21H26N2OS3
• Molecular Weight: 418.6 g/mol
• IUPAC Name: 2-piperidin-1-yl-1-(4,4,7,8-tetramethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• Standard InChI: InChI=1S/C21H26N2OS3/c1-13-10-15-16(11-14(13)2)23(17(24)12-22-8-6-5-7-9-22)21(3,4)19-18(15)20(25)27-26-19/h10-11H,5-9,12H2,1-4H3
• Standard InChI Key: WHPCVWJKCRXIDC-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)N(C(C3=C2C(=S)SS3)(C)C)C(=O)CN4CCCCC4
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(C3=C2C(=S)SS3)(C)C)C(=O)CN4CCCCC4

Introduction

The compound 2-(piperidin-1-yl)-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)ethanone is a complex organic molecule that incorporates a piperidine ring and a dithioloquinoline moiety. This compound is of interest due to its potential applications in pharmaceuticals and materials science, although specific details about its synthesis, properties, and applications are not readily available in the provided search results. Given the lack of direct information, this article will focus on the general aspects of similar compounds and the potential implications of such structures.

Synthesis Considerations

The synthesis of such complex molecules typically involves multi-step organic reactions. Common methods might include:

• Condensation Reactions: To form the dithioloquinoline core.

• Alkylation or Arylation: To introduce the piperidine and tetramethyl groups.

• Oxidation/Reduction Steps: To establish the thioxo functionality.

Optimization of reaction conditions, such as temperature and solvent choice, is crucial for achieving high yields and purity.

Potential Applications

Compounds with similar structures have been explored for their biological activity and electronic properties. Potential applications could include:

• Pharmaceuticals: The piperidine ring and dithioloquinoline system might interact with biological targets, offering therapeutic benefits.

• Materials Science: The planar, aromatic nature of the dithioloquinoline could be useful in organic electronics or optoelectronics.

Research Findings and Challenges

While specific research findings on this compound are not available, studies on related compounds highlight the importance of detailed structural analysis and biological testing to understand their properties and potential applications.

Compound Feature	Potential Impact
Biological Activity	Therapeutic potential, e.g., as enzyme inhibitors or receptor modulators.
Electronic Properties	Use in organic semiconductors or photovoltaic devices.
Chemical Stability	Affects shelf life and handling requirements.